1-(4-(3-Chlorophenyl)piperazin-1-yl)-3-(1-phenylpropoxy)propan-2-ol hydrochloride

• IUPAC Name: 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(1-phenylpropoxy)propan-2-ol;hydrochloride
• InChI: InChI=1S/C22H29ClN2O2.ClH/c1-2-22(18-7-4-3-5-8-18)27-17-21(26)16-24-11-13-25(14-12-24)20-10-6-9-19(23)15-20;/h3-10,15,21-22,26H,2,11-14,16-17H2,1H3;1H
• InChI Key: IPNXHVWWSIKNDB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)OCC(CN2CCN(CC2)C3=CC(=CC=C3)Cl)O.Cl
• Molecular Formula: C22H30Cl2N2O2
• Molecular Weight: 425.4 g/mol

Description

1-(4-(3-Chlorophenyl)piperazin-1-yl)-3-(1-phenylpropoxy)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C22H30Cl2N2O2 and its molecular weight is 425.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

• Novel derivatives of piperazine compounds, including those structurally related to 1-(4-(3-Chlorophenyl)piperazin-1-yl)-3-(1-phenylpropoxy)propan-2-ol hydrochloride, have been synthesized and evaluated for their antidepressant and antianxiety activities. These studies contribute to the understanding of the therapeutic potential of such compounds in neuropsychiatric disorders (J. Kumar et al., 2017).

Potential Antihypertensive Applications

• Research has been conducted on 3-(4-arylpiperazin-1-yl)-2-hydroxypropyl 4-propoxybenzoates, which are structurally related to the specified compound, as potential dual antihypertensive agents. This highlights the significance of piperazine derivatives in developing new treatments for hypertension (Pavlína Marvanová et al., 2016).

Antifungal Properties

• Compounds from the piperazine class have shown promise as potential antifungal agents. A novel compound of the 1,2,4-triazole class, related to the chemical structure , demonstrated significant solubility and partitioning properties in biologically relevant solvents, suggesting its potential use in antifungal therapies (T. Volkova et al., 2020).

Antitumor Activities

• Piperazine-based tertiary amino alcohols and their dihydrochlorides, similar to the specified compound, have been synthesized and shown to affect tumor DNA methylation processes in vitro. This underscores the potential of such compounds in cancer research and treatment (N. Hakobyan et al., 2020).

Antiprotozoal Activities

• Aryl piperazine derivatives have been investigated for their effectiveness against Plasmodium falciparum, the parasite responsible for malaria. The research indicates the potential of these compounds, including those structurally related to the specified chemical, in developing new antimalarial drugs (A. Mendoza et al., 2011).